Cas no 108329-93-7 (CYCLOHEXANEACETIC ACID, 3-OXO-, METHYL ESTER, (S)-)

• Product Name: CYCLOHEXANEACETIC ACID, 3-OXO-, METHYL ESTER, (S)-
• CAS No: 108329-93-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 3409589
• PubChem ID: 10535152
• Update Time: 2025-04-21

CYCLOHEXANEACETIC ACID, 3-OXO-, METHYL ESTER, (S)- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEACETIC ACID, 3-OXO-, METHYL ESTER, (S)-
• Cyclohexaneacetic acid, 3-oxo-, methyl ester, (1S)-
• 108329-93-7
• METHYL (S)-2-(3-OXOCYCLOHEXYL)ACETATE
• METHYL(S)-2-(3-OXOCYCLOHEXYL)ACETATE
• DTXSID201293759
• Methyl (1S)-3-oxocyclohexaneacetate

• Inchi： 1S/C9H14O3/c1-12-9(11)6-7-3-2-4-8(10)5-7/h7H,2-6H2,1H3/t7-/m0/s1
• InChI Key： XLWYQNLUACCYOT-ZETCQYMHSA-N
• SMILES： O=C1CCC[C@H](CC(=O)OC)C1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters